2,3,3’,4’,6-Penta-O-acetylsucrose
2,3,3’,4’,6-Penta-O-acetylsucrose
Brand Name:
Vulcanchem
CAS No.:
35867-25-5
VCID:
VC0018978
InChI:
InChI=1S/C22H32O16/c1-9(25)31-7-15-16(30)18(33-11(3)27)19(34-12(4)28)21(36-15)38-22(8-24)20(35-13(5)29)17(32-10(2)26)14(6-23)37-22/h14-21,23-24,30H,6-8H2,1-5H3/t14-,15-,16-,17-,18+,19-,20+,21-,22+/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2(C(C(C(O2)CO)OC(=O)C)OC(=O)C)CO)OC(=O)C)OC(=O)C)O
Molecular Formula:
C22H32O16
Molecular Weight:
552.5 g/mol
2,3,3’,4’,6-Penta-O-acetylsucrose
CAS No.: 35867-25-5
Reference Standards
VCID: VC0018978
Molecular Formula: C22H32O16
Molecular Weight: 552.5 g/mol
| CAS No. | 35867-25-5 |
|---|---|
| Product Name | 2,3,3’,4’,6-Penta-O-acetylsucrose |
| Molecular Formula | C22H32O16 |
| Molecular Weight | 552.5 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6R)-4,5-diacetyloxy-6-[(2S,3S,4R,5R)-3,4-diacetyloxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C22H32O16/c1-9(25)31-7-15-16(30)18(33-11(3)27)19(34-12(4)28)21(36-15)38-22(8-24)20(35-13(5)29)17(32-10(2)26)14(6-23)37-22/h14-21,23-24,30H,6-8H2,1-5H3/t14-,15-,16-,17-,18+,19-,20+,21-,22+/m1/s1 |
| Standard InChIKey | AHLIHMGXFJRKSY-ZQNATQRZSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)OC(=O)C)OC(=O)C)CO)OC(=O)C)OC(=O)C)O |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2(C(C(C(O2)CO)OC(=O)C)OC(=O)C)CO)OC(=O)C)OC(=O)C)O |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2(C(C(C(O2)CO)OC(=O)C)OC(=O)C)CO)OC(=O)C)OC(=O)C)O |
| Synonyms | 3,4-Di-O-acetyl-β-D-fructofuranosyl α-D-Glucopyranoside 2,3,6-Τriacetate; 2,3,3’,4’,6-Pentaacetatesucrose; 2,3,6,3’,4’-Penta-O-acetylsucrose; 2,3,6,3’,4’-Pentaacetylsucrose; 6-PAS; _x000B__x000B_ |
| PubChem Compound | 13828130 |
| Last Modified | Nov 11 2021 |
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